N'-[2-(4-chlorophenoxy)ethanimidoyl]-4-(2,4-dichlorobenzoyl)-1-methyl-1H-pyrrole-2-carbohydrazide
Overview
Description
N'-[2-(4-chlorophenoxy)ethanimidoyl]-4-(2,4-dichlorobenzoyl)-1-methyl-1H-pyrrole-2-carbohydrazide is a useful research compound. Its molecular formula is C21H17Cl3N4O3 and its molecular weight is 479.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitumor and Antioxidant Activities
Novel derivatives including thiophenecarbohydrazide, thienopyrazole, and thienopyrimidine have been synthesized and evaluated for their antitumor and antioxidant activities. These compounds, synthesized from related starting materials, have shown significant potential in pharmacological tests as antitumor agents and antioxidants, highlighting their relevance in scientific research applications aimed at combating cancer and oxidative stress-related diseases (Abu‐Hashem et al., 2010).
Heterocyclic Compound Synthesis
The synthesis of heterocyclic compounds, such as thieno[2,3-c]pyrazoles and related structures, has been achieved through the conversion of chloronitrile derivatives. These compounds have been utilized in the development of carbohydrazide derivatives, contributing to the broader field of heterocyclic chemistry and its applications in medicinal chemistry and drug design (Haider et al., 2005).
Tuberculostatic Agents
Carbohydrazides and hydrazones of pyrrole derivatives have been synthesized as structural analogs of known tuberculostatics like isoniazid. Preliminary screenings against Mycobacterium tuberculosis have shown that the hydrazone series possesses higher inhibitory activity, suggesting their potential as novel tuberculostatic agents (Bijev, 2006).
Heterogeneous Catalyst Systems
Heterogeneous catalyst systems incorporating carbohydrazide structures have been developed for Ullmann type C–N coupling reactions. These systems, which are environmentally benign and ligand-recyclable, demonstrate the catalytic effectiveness of homogeneous catalysts, offering practical applications in the synthesis of functionalized aryl compounds (Huang et al., 2018).
Docking Studies
Docking studies have been conducted on compounds synthesized from carbohydrazide derivatives, revealing their potential interactions with biological targets. Such studies are crucial for understanding the bioactivity of new compounds and guiding the development of drugs with specific therapeutic effects (Bommeraa et al., 2019).
Properties
IUPAC Name |
N-[(Z)-[1-amino-2-(4-chlorophenoxy)ethylidene]amino]-4-(2,4-dichlorobenzoyl)-1-methylpyrrole-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17Cl3N4O3/c1-28-10-12(20(29)16-7-4-14(23)9-17(16)24)8-18(28)21(30)27-26-19(25)11-31-15-5-2-13(22)3-6-15/h2-10H,11H2,1H3,(H2,25,26)(H,27,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDXQCIZCZITXLI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=C1C(=O)NN=C(COC2=CC=C(C=C2)Cl)N)C(=O)C3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C=C(C=C1C(=O)N/N=C(/COC2=CC=C(C=C2)Cl)\N)C(=O)C3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17Cl3N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.